Cas no 100113-21-1 (4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy-)

4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy- structure
100113-21-1 structure
Product name:4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy-
CAS No:100113-21-1
MF:C19H22N4O2
MW:338.40358
CID:223195
PubChem ID:150533

4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy-
    • 9-Amino-N-(2-(dimethylamino)ethyl)-3-methoxy-4-acridinecarboxamide
    • 9-amino-N-[2-(dimethylamino)ethyl]-3-methoxyacridine-4-carboxamide
    • 4-Acridinecarboxamide, 9-amino-N-(2-(dimethylamino)ethyl)-3-methoxy-
    • 9-Amino-N-(2-(dimethylamino)ethyl)-3-methoxyacridine-4-carboxamide
    • CHEMBL142849
    • DTXSID90142963
    • 100113-21-1
    • Inchi: InChI=1S/C19H22N4O2/c1-23(2)11-10-21-19(24)16-15(25-3)9-8-13-17(20)12-6-4-5-7-14(12)22-18(13)16/h4-9H,10-11H2,1-3H3,(H2,20,22)(H,21,24)
    • InChI Key: QKHRSPSDCFQDNF-UHFFFAOYSA-N
    • SMILES: NC1=C2C(C(C(NCCN(C)C)=O)=C(OC)C=C2)=NC2C1=CC=CC=2

Computed Properties

  • Exact Mass: 338.17446
  • Monoisotopic Mass: 338.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 80.5Ų

Experimental Properties

  • PSA: 80.48

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